Cas no 1245772-99-9 (4-chloro-1-cyclopentyl-3-methyl-1H-pyrazole)

4-Chloro-1-cyclopentyl-3-methyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with chloro, cyclopentyl, and methyl functional groups. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The chloro group enhances reactivity for further functionalization, while the cyclopentyl moiety contributes to steric and electronic modulation, improving selectivity in target interactions. Its stability under standard conditions ensures reliable handling and storage. The compound’s well-defined molecular framework makes it valuable for developing biologically active molecules, including kinase inhibitors and other therapeutic agents. Its purity and consistent performance support reproducible results in complex synthetic pathways.

4-chloro-1-cyclopentyl-3-methyl-1H-pyrazole structure

1245772-99-9 structure

Product Name:4-chloro-1-cyclopentyl-3-methyl-1H-pyrazole

CAS No:1245772-99-9

MF:C₉H₁₃ClN₂

MW:184.665920972824

MDL:MFCD15976411

CID:3160299

PubChem ID:50896582

Update Time:2025-05-28

4-chloro-1-cyclopentyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-chloro-1-cyclopentyl-3-methyl-1H-pyrazole
- AKOS005169279
- 1245772-99-9
- STL584303
- EN300-232455
- 4-chloro-1-cyclopentyl-3-methylpyrazole
- MDL： MFCD15976411
- Inchi： 1S/C9H13ClN2/c1-7-9(10)6-12(11-7)8-4-2-3-5-8/h6,8H,2-5H2,1H3
- InChI Key： LNAHSEPDZXHULE-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NN(C=1)C1CCCC1

Computed Properties

Exact Mass: 184.0767261Da
Monoisotopic Mass: 184.0767261Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 17.8Å²

4-chloro-1-cyclopentyl-3-methyl-1H-pyrazole Pricemore >>

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